Cas no 72856-73-6 (2-methoxy-4-(methylsulfanyl)benzoic acid)

2-methoxy-4-(methylsulfanyl)benzoic acid structure
72856-73-6 structure
Product Name:2-methoxy-4-(methylsulfanyl)benzoic acid
CAS No:72856-73-6
MF:C9H10O3S
MW:198.238901615143
MDL:MFCD00010211
CID:569013
PubChem ID:643329
Update Time:2025-04-19

2-methoxy-4-(methylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-methoxy-4-(methylthio)-
    • 2-Methoxy-4-(methylthio)benzoic acid
    • 2-methoxy-4-methylsulfanylbenzoic acid
    • 4-methanethiol-2-methoxybenzoic acid
    • 2-methoxy-4-(methylsulfanyl)benzoic acid
    • EN300-20353
    • A847300
    • FT-0612789
    • NCGC00331003-01
    • SCHEMBL503977
    • 2-METHOXY-4-(METHYLTHIO)BENZOIC ACID, 96
    • 72856-73-6
    • MFCD00010211
    • EINECS 276-948-6
    • 2-methoxy-4-methylmercapto-benzoic acid
    • UOPCPHJGGRTYNC-UHFFFAOYSA-N
    • AB01324985-02
    • AKOS001426354
    • 4-(Methylthio)-o-anisic acid
    • 2-Methoxy-4-(methylmercapto)benzoic acid
    • GZB9S564BH
    • AT39529
    • TS-02805
    • CS-0238973
    • DTXSID50223161
    • AM20041086
    • Z104477850
    • 2-methoxy-4-(methylthio)benzoicacid
    • benzoic acid, 2-methoxy-4-(methylthio)-
    • InChI=1/C9H10O3S/c1-12-8-5-6(13-2)3-4-7(8)9(10)11/h3-5H,1-2H3,(H,10,11
    • NS00037416
    • 2-Methoxy-4-methylsulfanyl-benzoic acid
    • MDL: MFCD00010211
    • Inchi: 1S/C9H10O3S/c1-12-8-5-6(13-2)3-4-7(8)9(10)11/h3-5H,1-2H3,(H,10,11)
    • InChI Key: UOPCPHJGGRTYNC-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

  • Exact Mass: 198.03500
  • Monoisotopic Mass: 198.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 71.8A^2

Experimental Properties

  • Density: 1.29
  • Boiling Point: 342.3°C at 760 mmHg
  • Flash Point: 160.8°C
  • Refractive Index: 1.592
  • PSA: 71.83000
  • LogP: 2.11530

2-methoxy-4-(methylsulfanyl)benzoic acid Security Information

  • Safety Instruction: S26-S36
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36

2-methoxy-4-(methylsulfanyl)benzoic acid Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-methoxy-4-(methylsulfanyl)benzoic acid Pricemore >>

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